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Compound of Interest

Compound Name: 2,4-Pentanediol

Cat. No.: B147393 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,4-Pentanediol

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical safety and handling is paramount to ensuring a safe laboratory

environment and the integrity of experimental outcomes. This technical guide provides detailed

information on the safety, handling, and emergency procedures for 2,4-Pentanediol (CAS:

625-69-4), a diol used in various chemical syntheses.

Physicochemical Properties
2,4-Pentanediol is a viscous, clear yellow liquid that is fully miscible with water.[1][2] A

summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₅H₁₂O₂ [1]

Molecular Weight 104.15 g/mol [1][3]

Appearance Clear, viscous, yellow liquid [1]

CAS Number 625-69-4 [1]

Density 0.95 g/mL at 25 °C [1][4]

Melting Point 52.5 °C [1][2]

Boiling Point 201 - 202 °C [1][4]

Flash Point 101.0 °C (closed cup) [1][4]

Water Solubility Fully miscible [1][2]

Vapor Pressure 0.0852 mmHg at 25°C [2]

Toxicological Profile
2,4-Pentanediol exhibits low acute toxicity.[1][5] However, some data suggests it may cause

mild skin and eye irritation.[3][5][6] It is not classified as a carcinogen by major regulatory

bodies.[1][5]

Metric Species Route Value Source

LD50 Rat Oral 6,860 mg/kg [1][5][7]

LD50 Mouse Oral 5,792 mg/kg [7]

LD50 Rabbit Dermal 13,536 mg/kg [5]

Skin Irritation Rabbit Dermal
Mild skin irritation

(24 h)
[5]
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While some safety data sheets indicate that 2,4-Pentanediol is not a hazardous substance or

mixture, other aggregated GHS information suggests it may cause skin, eye, and respiratory

irritation.[3][5][6] Given this, it is prudent to handle it with standard laboratory precautions for

chemical reagents.

Storage Handling Protocol Post-Handling

Store in Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical
Fume Hood Use in Experiment Dispose of Waste in

Labeled Container
Decontaminate Work Area

and Equipment Wash Hands Thoroughly Return to Storage

Click to download full resolution via product page

Standard laboratory workflow for handling 2,4-Pentanediol.

Experimental and Handling Protocols
Adherence to standardized protocols is essential for the safe use of 2,4-Pentanediol in a

research setting.

General Handling and Hygiene
Ventilation: Always handle 2,4-Pentanediol in a well-ventilated area, preferably within a

chemical fume hood.[8][9]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[10]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.[8][11]

Equipment: Use glassware and equipment that is clean, dry, and free of damage.[11]

Storage Protocol
Store in a cool, dry, and well-ventilated place.[10]

Keep the container tightly closed to prevent contamination and potential reactions with

moisture or air.[10]
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Store away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against chemical exposure. The following

equipment is recommended when handling 2,4-Pentanediol.

Category Recommended Equipment
Specifications & Best
Practices

Eye/Face Protection
Safety glasses with side-

shields or Goggles

Must conform to EN166 or

NIOSH standards.[1]

Hand Protection Nitrile rubber gloves

A minimum thickness of 0.11

mm is suggested, with a

breakthrough time greater than

480 minutes. Always inspect

gloves before use and use

proper removal technique.[1]

Body Protection
Laboratory coat or impervious

clothing

Should be clean and fully

buttoned. Select protective

equipment based on the

concentration and amount of

the substance at the specific

workplace.[1]

Respiratory Protection
Not generally required with

adequate engineering controls

If risk assessment indicates a

need, use a full-face respirator

with multi-purpose combination

(US) or type ABEK (EU)

respirator cartridges.[1]

Emergency Procedures
In the event of an emergency, prompt and correct action is critical.
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing difficulties occur, consult a physician.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.[5]

Eye Contact: Rinse eyes thoroughly with plenty of water.[5]

Ingestion: If swallowed, do not induce vomiting. Seek immediate medical advice and show

the safety data sheet to the doctor.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).

Hazards: In case of fire, hazardous decomposition products like carbon oxides can be

formed.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Protocol
Spills must be handled immediately to prevent exposure and environmental contamination.
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Spill Occurs

Assess Risk
(Size, Location)

Wear Appropriate PPE

Contain Spill with
Inert Absorbent Material

Collect into a Suitable,
Closed Container

Clean Affected Area

Dispose of Waste via
Approved Channels
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Workflow for responding to an accidental spill of 2,4-Pentanediol.

Stability and Reactivity
Understanding the chemical stability and incompatibilities of 2,4-Pentanediol is crucial for

preventing hazardous reactions.
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Chemical Stability: The substance is stable under recommended storage conditions.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, acid chlorides, acid

anhydrides, chloroformates, and reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, decomposition can produce

carbon oxides.[1]

Incompatible Materials

2,4-Pentanediol

Potential for
Hazardous Reaction

 contact with 

Strong Oxidizing
Agents

Acid Chlorides &
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Chemical incompatibilities of 2,4-Pentanediol.

Disposal Considerations
Chemical waste must be disposed of responsibly to protect personnel and the environment.
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Waste Disposal: Dispose of unused material and contaminated items in accordance with all

applicable local, state, and federal regulations.[8]

Contaminated Packaging: Dispose of as unused product.

Environmental Precautions: Do not let the product enter drains or waterways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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